![molecular formula C16H18N2O2 B297081 2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide](/img/structure/B297081.png)
2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide, also known as DMXAA, is a synthetic organic compound that belongs to the class of antitumor agents. It was first synthesized in the 1980s and has since been the subject of extensive research due to its potential use in cancer treatment.
Mechanism of Action
The exact mechanism of action of 2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. This compound has been shown to stimulate the production of cytokines, which are signaling molecules that regulate the immune response. It also activates a pathway called the STING pathway, which plays a key role in the immune response to viral infections and cancer.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of blood vessels that supply tumors with nutrients. This compound has been shown to have a low toxicity profile, meaning that it does not have significant side effects at therapeutic doses.
Advantages and Limitations for Lab Experiments
2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide has a number of advantages for lab experiments. It is relatively easy to synthesize and can be scaled up for industrial production. It has been extensively studied for its potential use in cancer treatment and has been shown to have anti-tumor activity in a variety of cancer cell lines. However, there are also some limitations to using this compound in lab experiments. It is not effective against all types of cancer, and its mechanism of action is not fully understood.
Future Directions
There are a number of future directions for research on 2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide. One area of research is the development of new cancer therapies based on this compound. Researchers are also investigating the use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another area of research is the development of new synthetic analogs of this compound that may have improved anti-tumor activity or reduced toxicity. Finally, researchers are investigating the use of this compound in other areas of medicine, such as the treatment of viral infections and autoimmune diseases.
Conclusion
This compound is a promising candidate for the development of new cancer therapies. It has been extensively studied for its potential use in cancer treatment and has been shown to have anti-tumor activity in a variety of cancer cell lines. Its mechanism of action is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. This compound has a low toxicity profile and can be synthesized relatively easily. There are a number of future directions for research on this compound, including the development of new cancer therapies and the investigation of its use in other areas of medicine.
Synthesis Methods
2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide can be synthesized via a multi-step process that involves the reaction of 2,3-dimethylphenol with 2-bromomethylpyridine, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is then purified using column chromatography. The synthesis process is relatively simple and can be scaled up for industrial production.
Scientific Research Applications
2-(2,3-dimethylphenoxy)-N-(2-pyridinylmethyl)acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of cancer cell lines, including lung, breast, prostate, and colon cancer. This compound has also been shown to have anti-angiogenic properties, meaning that it can inhibit the growth of blood vessels that supply tumors with nutrients. This makes it a promising candidate for the development of new cancer therapies.
Properties
Molecular Formula |
C16H18N2O2 |
---|---|
Molecular Weight |
270.33 g/mol |
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-(pyridin-2-ylmethyl)acetamide |
InChI |
InChI=1S/C16H18N2O2/c1-12-6-5-8-15(13(12)2)20-11-16(19)18-10-14-7-3-4-9-17-14/h3-9H,10-11H2,1-2H3,(H,18,19) |
InChI Key |
ZFCSMIYIPXEGJT-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)OCC(=O)NCC2=CC=CC=N2)C |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)NCC2=CC=CC=N2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.